Cas no 13100-79-3 (Thioxanthylium,3,6-bis(dimethylamino)-)

Thioxanthylium,3,6-bis(dimethylamino)- Properties

Names and Identifiers

• Thioxanthylium,3,6-bis(dimethylamino)-
• 6-(Dimethylamino)-N,N-dimethyl-3H-thioxanthen-3-iminium
• AC1L6AZA
• AC1Q4V0S
• AR-1L6790
• CTK1A7876
• NSC150763
• SureCN8653913
• Thiopyrano[4,3-b]indole(8CI,9CI)
• Thiopyrano< 4.3-b> indol
• Thiopyronin
• 3,6-Bis(dimethylamino)thioxanthylium
• 3,6-Bis(dimethylamino)thioxanthen-10-ium
• 13100-79-3
• SCHEMBL18680519
• Thiopyronine cation
• DTXSID30927034
• Ammonium, (6-(dimethylamino)-3H-thioxanthen-3-ylidene)dimethyl-
• Thiopyronin cation
• Thioxanthylium, 3,6-bis(dimethylamino)-
• Methanaminium, N-(6-(dimethylamino)-3H-thioxanthen-3-ylidene)-N-methyl-
• +Expand

• InChIKey： LCGAMMSHBVHDRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H19N2S/c1-18(2)14-7-5-12-9-13-6-8-15(19(3)4)11-17(13)20-16(12)10-14/h5-11H,1-4H3/q+1
• SMILES： CN(C1C=CC2C=C3C=C/C(=[N+](/C)\C)/C=C3SC=2C=1)C

Computed Properties

• Exact Mass: 283.12707
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 283.127
• Heavy Atom Count: 20
• Complexity: 480
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• PSA: 6.25
• Boiling Point: °Cat760mmHg
• Flash Point: °C